Cas no 1251602-02-4 (N-[(3-methoxyphenyl)methyl]-4-methyl-2-[(6-methylpyridin-2-yl)amino]-1,3-thiazole-5-carboxamide)

• Product Name: N-[(3-methoxyphenyl)methyl]-4-methyl-2-[(6-methylpyridin-2-yl)amino]-1,3-thiazole-5-carboxamide
• CAS No: 1251602-02-4
• MF: C₁₉H₂₀N₄O₂S
• MW: 368.452702522278
• CID: 5396193
• Update Time: 2025-07-10

N-[(3-methoxyphenyl)methyl]-4-methyl-2-[(6-methylpyridin-2-yl)amino]-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-Methoxyphenyl)methyl]-4-methyl-2-[(6-methyl-2-pyridinyl)amino]-5-thiazolecarboxamide
• N-[(3-methoxyphenyl)methyl]-4-methyl-2-[(6-methylpyridin-2-yl)amino]-1,3-thiazole-5-carboxamide

• Inchi： 1S/C19H20N4O2S/c1-12-6-4-9-16(21-12)23-19-22-13(2)17(26-19)18(24)20-11-14-7-5-8-15(10-14)25-3/h4-10H,11H2,1-3H3,(H,20,24)(H,21,22,23)
• InChI Key： YCEXVTMKHOZWBB-UHFFFAOYSA-N
• SMILES： S1C(C(NCC2=CC=CC(OC)=C2)=O)=C(C)N=C1NC1=NC(C)=CC=C1

Experimental Properties

• Density: 1.274±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.43±0.46(Predicted)

Additional information on N-[(3-methoxyphenyl)methyl]-4-methyl-2-[(6-methylpyridin-2-yl)amino]-1,3-thiazole-5-carboxamide

Research Brief on N-[(3-methoxyphenyl)methyl]-4-methyl-2-[(6-methylpyridin-2-yl)amino]-1,3-thiazole-5-carboxamide (CAS: 1251602-02-4)

In recent years, the compound N-[(3-methoxyphenyl)methyl]-4-methyl-2-[(6-methylpyridin-2-yl)amino]-1,3-thiazole-5-carboxamide (CAS: 1251602-02-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This thiazole-based small molecule has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and kinase inhibition. The unique structural features of this compound, including the thiazole core and the substituted pyridine moiety, contribute to its bioactivity and selectivity, making it a valuable candidate for further research and development.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of N-[(3-methoxyphenyl)methyl]-4-methyl-2-[(6-methylpyridin-2-yl)amino]-1,3-thiazole-5-carboxamide. One notable area of investigation is its role as a potent inhibitor of specific kinases involved in inflammatory and oncogenic pathways. In vitro and in vivo experiments have demonstrated its ability to selectively target and inhibit key signaling molecules, leading to reduced proliferation of cancer cells and attenuation of inflammatory responses. These findings suggest that this compound could serve as a lead molecule for the development of novel therapeutics for cancer and autoimmune diseases.

Another significant aspect of the research on N-[(3-methoxyphenyl)methyl]-4-methyl-2-[(6-methylpyridin-2-yl)amino]-1,3-thiazole-5-carboxamide is its pharmacokinetic and pharmacodynamic properties. Recent pharmacokinetic studies have revealed favorable absorption, distribution, metabolism, and excretion (ADME) profiles, indicating its potential for oral administration. Furthermore, structure-activity relationship (SAR) studies have been conducted to optimize the compound's efficacy and minimize off-target effects. These efforts have led to the identification of derivatives with enhanced potency and improved therapeutic indices.

In addition to its therapeutic potential, N-[(3-methoxyphenyl)methyl]-4-methyl-2-[(6-methylpyridin-2-yl)amino]-1,3-thiazole-5-carboxamide has also been explored as a chemical probe for studying biological pathways. Its ability to selectively bind to specific proteins makes it a valuable tool for understanding the roles of these proteins in disease pathogenesis. Recent proteomic and transcriptomic analyses have provided insights into the compound's mechanism of action, revealing its impact on downstream signaling cascades and gene expression profiles.

Despite the promising findings, challenges remain in the development of N-[(3-methoxyphenyl)methyl]-4-methyl-2-[(6-methylpyridin-2-yl)amino]-1,3-thiazole-5-carboxamide as a clinical candidate. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further optimization and preclinical testing. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, N-[(3-methoxyphenyl)methyl]-4-methyl-2-[(6-methylpyridin-2-yl)amino]-1,3-thiazole-5-carboxamide (CAS: 1251602-02-4) represents a promising small molecule with diverse applications in chemical biology and drug discovery. Its unique structural features, combined with its potent bioactivity, make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic potential in various disease models. The continued investigation of this compound is expected to yield significant advancements in the field of medicinal chemistry and contribute to the development of novel therapeutics.